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Compound of Interest

Compound Name: Benoxafos

Cat. No.: B1667999 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemicals are paramount. This document provides essential, immediate safety and

logistical information for the organothiophosphate insecticide, Benoxafos. Adherence to these

procedural guidelines is critical for ensuring personal safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
Benoxafos presents several health and environmental hazards. Understanding these risks is

the first step in safe handling. The primary routes of exposure are inhalation, skin contact, and

ingestion.

Summary of Hazards:
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Hazard Class GHS Classification Description

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[2]

Hazardous to the Aquatic

Environment (Acute)
Category 1 Very toxic to aquatic life.[1]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

Very toxic to aquatic life with

long lasting effects.

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory when handling Benoxafos. The following table

outlines the required equipment.
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Body Part Required PPE
Specifications and Best
Practices

Respiratory Suitable Respirator

A NIOSH-approved respirator

is necessary, especially when

handling the powder form or

creating solutions, to avoid

inhalation of dust or aerosols.

Ensure a proper fit and select

cartridges appropriate for

organic vapors and

particulates.

Eyes/Face
Safety Goggles with Side-

Shields

To protect against splashes

and dust, safety goggles with

side-shields are required. A

face shield should be

considered for splash-prone

procedures.

Hands Protective Gloves

Chemical-resistant gloves are

essential. While specific

breakthrough data for

Benoxafos is not available, for

organophosphate pesticides,

nitrile or butyl rubber gloves

are generally recommended.

Always inspect gloves for

integrity before use and

replace them immediately if

compromised.

Body Impervious Clothing

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or

tasks with a high risk of

splashing, chemical-resistant

coveralls are recommended.
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Feet Closed-toe Shoes
Always wear closed-toe shoes

in a laboratory setting.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Benoxafos will minimize the risk of exposure and

contamination.

1. Preparation and Engineering Controls:

Ventilation: Always handle Benoxafos in a well-ventilated area. A chemical fume hood is

required when working with the solid form or preparing solutions to avoid the formation of

dust and aerosols.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order before beginning any work.

Designated Area: Designate a specific area for handling Benoxafos to prevent the spread of

contamination.

2. Handling the Compound:

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Personal Hygiene: Do not eat, drink, or smoke in the designated handling area. Wash hands

thoroughly with soap and water after handling and before leaving the laboratory.

Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Solution Preparation: When preparing solutions, add Benoxafos to the solvent slowly to

avoid splashing.

3. Storage:
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Container: Keep the container tightly sealed in a cool, dry, and well-ventilated area.

Temperature: For long-term stability, store the powder form at -20°C. If in solvent, store at

-80°C.

Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

Sunlight: Protect from direct sunlight.

Disposal Plan: Managing Benoxafos Waste
Proper disposal of Benoxafos and its containers is crucial to prevent environmental

contamination. Benoxafos is very toxic to aquatic life with long-lasting effects.

1. Waste Collection:

Segregation: Collect all Benoxafos waste, including contaminated consumables (e.g.,

pipette tips, gloves), in a designated, labeled, and sealed hazardous waste container.

Compatibility: Ensure the waste container is made of a material compatible with Benoxafos
and any solvents used.

2. Decontamination of Labware:

Triple Rinsing: Glassware and equipment that have come into contact with Benoxafos
should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

Rinsate Collection: The rinsate from the decontamination process must be collected and

disposed of as hazardous waste. Do not pour it down the drain.

3. Disposal of Empty Containers:

Decontamination: Empty containers must be triple-rinsed as described above before

disposal.

Disposal: Dispose of the decontaminated containers in accordance with institutional and

local regulations for hazardous waste.
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4. Final Disposal:

Approved Facility: All Benoxafos waste must be disposed of through an approved waste

disposal plant. Contact your institution's environmental health and safety (EHS) office for

specific procedures and to arrange for pickup.

Environmental Release: Under no circumstances should Benoxafos or its waste be

released into the environment, including drains, water courses, or the soil.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.

First Aid Measures:

Exposure Route First Aid Procedure

Ingestion

If swallowed, call a poison control center or

doctor immediately. Rinse the mouth with water.

Do NOT induce vomiting.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.

Skin Contact

Remove contaminated clothing and shoes

immediately. Rinse the skin thoroughly with

large amounts of water. Call a physician.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to

lift the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek prompt

medical attention.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with a non-combustible absorbent material

(e.g., vermiculite, sand). For larger spills, prevent further leakage or spillage if it is safe to do

so.

Collect: Collect the spilled material and absorbent in a sealed container for disposal as

hazardous waste.

Decontaminate: Decontaminate the spill area with a suitable solvent, collecting all

decontamination materials as hazardous waste.

Report: Report the spill to your institution's EHS office.

Workflow for Handling Benoxafos
The following diagram illustrates the logical workflow for the safe handling and disposal of

Benoxafos in a laboratory setting.
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Benoxafos Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Benoxafos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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